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Compound of Interest

Compound Name: 3-Bromo-5-nitrobenzamide
CAS No.: 54321-80-1
Cat. No.: B1274910
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-nitrobenzamide, a
chemical compound of interest in medicinal chemistry and synthetic organic chemistry. This
document details its physicochemical properties, experimental protocols for its synthesis and
analysis, and explores the biological significance of the broader class of nitrobenzamides.

Physicochemical Properties of 3-Bromo-5-
hitrobenzamide

3-Bromo-5-nitrobenzamide is a substituted aromatic amide. A summary of its key quantitative
data is presented in the table below.
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Property Value Source
Molecular Formula C7HsBrN20s3 PubChem[1]
Molecular Weight 246.03 g/mol PubChem
IUPAC Name 3-bromo-5-nitrobenzamide PubChem[1]
CAS Number 42972-23-6 PubChem

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-Bromo-5-nitrobenzamide
are not readily available in the public domain, a general methodology can be inferred from the
synthesis of structurally similar compounds, such as 3-Bromo-N-methyl-5-nitrobenzamide and
from its precursor, 3-bromo-5-nitrobenzoic acid.

Synthesis of 3-Bromo-5-nitrobenzamide

A plausible synthetic route to 3-Bromo-5-nitrobenzamide involves the amidation of 3-bromo-
5-nitrobenzoyl chloride. The precursor, 3-bromo-5-nitrobenzoic acid, can be synthesized via
bromination of 5-nitrobenzoic acid or through a Sandmeyer reaction involving 3-amino-5-
nitrobenzoic acid[2].

Step 1: Synthesis of 3-bromo-5-nitrobenzoyl chloride

¢ Reactants: 3-bromo-5-nitrobenzoic acid and a chlorinating agent (e.g., thionyl chloride
(SOCI2) or oxalyl chloride).

e Procedure: 3-bromo-5-nitrobenzoic acid is refluxed with an excess of the chlorinating agent,
often in an inert solvent. The reaction mixture is then concentrated under reduced pressure
to remove the excess chlorinating agent and solvent, yielding the crude 3-bromo-5-
nitrobenzoyl chloride.

Step 2: Amidation of 3-bromo-5-nitrobenzoyl chloride

e Reactants: 3-bromo-5-nitrobenzoyl chloride and an ammonia source (e.g., aqueous
ammonia or ammonia gas).
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e Procedure: The crude 3-bromo-5-nitrobenzoyl chloride is dissolved in an appropriate aprotic
solvent and cooled in an ice bath. The ammonia source is then added dropwise with
vigorous stirring. The reaction progress is monitored by thin-layer chromatography (TLC).
Upon completion, the product is typically isolated by precipitation upon addition of water,
followed by filtration, washing, and drying. Recrystallization from a suitable solvent system
can be performed for further purification.

Analytical Characterization

The synthesized 3-Bromo-5-nitrobenzamide would be characterized using standard analytical

techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy would be
used to confirm the chemical structure. For a related compound, 3-bromo-5-
nitrobenzaldehyde, the *H NMR (300 MHz, DMSO-d6) shows characteristic peaks at 6 10.09
(s, 1H), 8.79-8.55 (m, 2H), and 8.51 (s, 1H)[3][4]. Similar characteristic peaks would be
expected for the benzamide derivative.

e Mass Spectrometry (MS): Mass spectrometry is a critical technique for confirming the
molecular weight of the compound and analyzing its fragmentation pattern[5]. High-
resolution mass spectrometry (HRMS) would provide the exact mass, further confirming the
elemental composition.

e Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic
functional groups, such as the amide C=0 stretch, N-H stretches, and the aromatic C-H and
C=C bonds.

e Melting Point Analysis: The melting point of the purified compound would be determined and
compared to literature values, if available, as an indicator of purity.

Biological Activity and Signaling Pathways of
Nitrobenzamides

While specific biological activities for 3-Bromo-5-nitrobenzamide are not extensively
documented, the broader class of nitrobenzamide derivatives has shown significant potential in
drug discovery, particularly as antimicrobial and antitubercular agents[6][7].
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The nitro group is a key pharmacophore in many bioactive molecules. The antimicrobial activity
of nitro-containing compounds is often attributed to their reduction within the target organism,
leading to the formation of toxic intermediates such as nitroso and superoxide species. These
reactive species can then covalently bind to and damage critical biomolecules like DNA,
leading to cell death[8].

Several nitroaromatic compounds have been identified as inhibitors of the decaprenyl
phosphoryl-B-D-ribose 2"-epimerase (DprE1) enzyme in Mycobacterium tuberculosis[6]. This
enzyme is essential for the synthesis of the mycobacterial cell wall.

Below is a generalized workflow for the synthesis and characterization of a novel
nitrobenzamide derivative.
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General workflow for synthesis, analysis, and evaluation.
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The following diagram illustrates a simplified, hypothetical signaling pathway for the action of a
nitroaromatic antimicrobial agent.
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Hypothetical pathway for nitroaromatic drug action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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